Ethyl 8-acetyl-12-(acetyloxy)-8-bromoheptadecanoate

• CAS No.: 57987-66-3
• Molecular Formula: C23H41BrO5
• Molecular Weight: 477.5 g/mol
• IUPAC Name: ethyl 8-acetyl-12-acetyloxy-8-bromoheptadecanoate
• InChI: InChI=1S/C23H41BrO5/c1-5-7-10-14-21(29-20(4)26)15-13-18-23(24,19(3)25)17-12-9-8-11-16-22(27)28-6-2/h21H,5-18H2,1-4H3
• InChI Key: WQLPNSMCIRBCMT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(CCCC(CCCCCCC(=O)OCC)(C(=O)C)Br)OC(=O)C

Description

Ethyl 8-acetyl-12-(acetyloxy)-8-bromoheptadecanoate is a useful research compound. Its molecular formula is C23H41BrO5 and its molecular weight is 477.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Bromine (16.7 g., 0.104 mole) dissolved in carbon tetrachloride (100 ml.) is added dropwise to a stirred solution of ethyl 8-acetyl-12-acetoxyheptadecanoate (Example 1, Step C) (37.4 g., 0.094 mole) in carbon tetrachloride (200 ml.) during 1 hour. The solvent is distilled in vacuo. The residual oil is dissolved in ether and washed with dilute sodium bicarbonate, water and brine and dried over sodium sulfate. Evaporation of the ether leaves the crude bromo ester as a yellow oil weighing 43 g. It is purified by column chromatography on silica gel with benzene as the eluant. This procedure serves to separate the desired bromo ester from a small amount of a by-product, ethyl 8-bromoacetyl-8-bromo-12-acetoxyheptadecanoate. Ethyl 8-acetyl-8-bromo-12-acetoxyheptadecanoate is thus obtained as a pale yellow oil weighing 12.7 g. (28%).